
A Technical Guide to Metaxalone-d3: Properties
and Analytical Applications

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Metaxalone-d3

Cat. No.: B15615813

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the deuterated form of the muscle

relaxant Metaxalone, Metaxalone-d3. It is intended to serve as a comprehensive resource for

researchers, scientists, and professionals in drug development, offering detailed information on

its fundamental properties, analytical methodologies, and conceptual mechanism of action.

This document adheres to stringent data presentation and visualization standards to ensure

clarity and utility in a research and development setting.

Core Compound Properties
Metaxalone-d3 is the deuterated analog of Metaxalone, a centrally acting skeletal muscle

relaxant. The inclusion of deuterium isotopes provides a distinct mass signature, making it an

ideal internal standard for quantitative bioanalytical assays. A summary of its key molecular and

physical properties is presented below.
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Property Value Source

Molecular Formula C₁₂H₁₂D₃NO₃ SynZeal[1]

Molecular Weight 224.27 g/mol PubChem[2]

IUPAC Name

5-[(2,4,6-trideuterio-3,5-

dimethylphenoxy)methyl]-1,3-

oxazolidin-2-one

PubChem[2]

CAS Number 1192812-66-0 SynZeal[1]

Chemical Name
5-((3,5-dimethylphenoxy-2,4,6-

d3)methyl)oxazolidin-2-one
SynZeal[1]

Metaxalone, the non-deuterated parent compound, has a molecular formula of C₁₂H₁₅NO₃ and

a molecular weight of approximately 221.25 g/mol .[3][4][5]

Experimental Protocols
The primary application of Metaxalone-d3 is as an internal standard in the quantitative analysis

of Metaxalone in biological matrices, typically using Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS). The following is a representative protocol synthesized from

established bioanalytical methods.

Bioanalytical Method for Quantification of Metaxalone in
Human Plasma
This method outlines the procedure for the sensitive and selective quantification of Metaxalone

in human plasma utilizing Metaxalone-d3 as an internal standard (IS).

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

To a 1.5 mL centrifuge tube, add 100 µL of human plasma.

Add 25 µL of the internal standard working solution (Metaxalone-d3 in methanol).

Add 25 µL of 0.1 M NaOH.
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Vortex for 30 seconds.

Add 1 mL of ethyl acetate and vortex for 5 minutes.

Centrifuge at 4000 rpm for 5 minutes.

Transfer the supernatant (organic layer) to a clean tube.

Evaporate the organic layer to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the dried residue with 200 µL of the mobile phase and vortex for 30 seconds.

Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions

Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system.

Column: A reverse-phase C18 column (e.g., 50 x 4.6 mm, 3.0 µm).

Mobile Phase: An isocratic mobile phase consisting of a mixture of methanol, acetonitrile,

and 10 mM ammonium acetate buffer.

Flow Rate: 0.700 mL/minute.

Injection Volume: 5 µL.

Column Temperature: 45°C.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Ionization Mode: Positive ion mode.

Detection: Multiple Reaction Monitoring (MRM).

3. Mass Spectrometry Parameters
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The following table summarizes the key mass spectrometry parameters for the detection of

Metaxalone and Metaxalone-d6 (a commonly used deuterated internal standard, with similar

principles applying to Metaxalone-d3).

Parameter Metaxalone Metaxalone-d6 (IS) Source

Precursor Ion (Q1)

[M+H]⁺ (m/z)
222.14 228.25

International Journal

of Pharmaceutical

Research and Allied

Sciences[2]

Product Ion (Q3) (m/z) 160.98 167.02

International Journal

of Pharmaceutical

Research and Allied

Sciences[2]

Dwell Time (sec) 0.200 0.200

International Journal

of Pharmaceutical

Research and Allied

Sciences[2]

Cone Voltage (V) 25 25

International Journal

of Pharmaceutical

Research and Allied

Sciences[2]

Visualized Workflows and Pathways
To further elucidate the experimental and conceptual frameworks surrounding Metaxalone and

its deuterated analog, the following diagrams are provided in the DOT language.
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Sample Preparation

LC-MS/MS Analysis

Human Plasma Sample
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Click to download full resolution via product page

Caption: Bioanalytical workflow for Metaxalone quantification.
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Metaxalone Administration

Central Nervous System (CNS)

General CNS Depression

Interruption of Polysynaptic Reflexes
(Spinal Cord and Subcortical Areas)

Reduction of Tonic
Skeletal Muscle Hyperactivity

Relief of Musculoskeletal Pain and Spasm

Click to download full resolution via product page

Caption: Conceptual mechanism of action for Metaxalone.
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Starting Materials

Synthesis Steps
3,5-Dimethylphenol

Reaction in presence of a base3-chloro-1,2-propanediol

Urea

Reaction with molten urea at elevated temperature3-(3,5-dimethylphenoxy)propane-1,2-diol Metaxalone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Metaxalone D3 | 1192812-66-0 | SynZeal [synzeal.com]

2. ijpras.com [ijpras.com]

3. taylorandfrancis.com [taylorandfrancis.com]

4. drugs.com [drugs.com]

5. go.drugbank.com [go.drugbank.com]

To cite this document: BenchChem. [A Technical Guide to Metaxalone-d3: Properties and
Analytical Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615813/docs#a-technical-guide-to-metaxalone-d3-
properties-and-analytical-applications]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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